3-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-1,3-benzothiazol-2(3H)-one

• IUPAC Name: 3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-1,3-benzothiazol-2-one
• InChI: InChI=1S/C19H19N3O2S/c23-18(14-22-16-8-4-5-9-17(16)25-19(22)24)21-12-10-20(11-13-21)15-6-2-1-3-7-15/h1-9H,10-14H2
• InChI Key: LENGCANUYMUEMB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)CN3C4=CC=CC=C4SC3=O
• Molecular Formula: C19H19N3O2S
• Molecular Weight: 353.4 g/mol

Description

3-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-1,3-benzothiazol-2(3H)-one, also known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. BZP is structurally similar to amphetamines and has stimulant properties. It has been used as a recreational drug, but its potential as a research chemical has also been explored.

Mechanism of Action

3-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-1,3-benzothiazol-2(3H)-one acts as a dopamine and norepinephrine reuptake inhibitor, which means it increases the levels of these neurotransmitters in the brain. It also stimulates the release of serotonin, which further enhances its stimulant effects. 3-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-1,3-benzothiazol-2(3H)-one binds to the transporters that are responsible for removing these neurotransmitters from the synaptic cleft, preventing their reuptake and increasing their availability.
Biochemical and Physiological Effects:
3-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-1,3-benzothiazol-2(3H)-one has been shown to increase heart rate, blood pressure, and body temperature. It can also cause insomnia, anxiety, and agitation. 3-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-1,3-benzothiazol-2(3H)-one has been found to have a similar effect on the brain as amphetamines, but with a shorter duration of action. It has been suggested that 3-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-1,3-benzothiazol-2(3H)-one may have less potential for abuse and addiction than amphetamines.

Advantages and Limitations for Lab Experiments

3-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-1,3-benzothiazol-2(3H)-one has been used as a research chemical to investigate the effects of dopamine, norepinephrine, and serotonin on the central nervous system. It has been shown to have a similar mechanism of action as amphetamines, but with a shorter duration of action. 3-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-1,3-benzothiazol-2(3H)-one has been suggested to have less potential for abuse and addiction than amphetamines. However, its effects on the brain and body are still not fully understood, and further research is needed to determine its potential as a therapeutic agent.

Future Directions

There are several future directions for research on 3-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-1,3-benzothiazol-2(3H)-one. One area of interest is its potential as a treatment for depression, ADHD, and narcolepsy. 3-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-1,3-benzothiazol-2(3H)-one has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain, which are neurotransmitters that play a role in these conditions. Another area of interest is the development of new synthetic compounds that have similar effects on the central nervous system as 3-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-1,3-benzothiazol-2(3H)-one, but with fewer side effects. Finally, further research is needed to determine the long-term effects of 3-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-1,3-benzothiazol-2(3H)-one on the brain and body, as well as its potential for abuse and addiction.

Scientific Research Applications

3-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-1,3-benzothiazol-2(3H)-one has been used as a research chemical to investigate its effects on the central nervous system. It has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain, which are neurotransmitters that play a role in mood, motivation, and reward. 3-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-1,3-benzothiazol-2(3H)-one has also been studied for its potential as a treatment for depression, attention deficit hyperactivity disorder (ADHD), and narcolepsy.